6-Chlorobenzo[h]quinoline

• Molecular Formula: C13H8ClN
• Molecular Weight: 213.66 g/mol
• IUPAC Name: 6-chlorobenzo[h]quinoline
• InChI: InChI=1S/C13H8ClN/c14-12-8-9-4-3-7-15-13(9)11-6-2-1-5-10(11)12/h1-8H
• InChI Key: WQBLWZFTPZJGRR-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CC3=C2N=CC=C3)Cl

Description

6-Chlorobenzo[h]quinoline is a heterocyclic organic compound that belongs to the family of quinoline derivatives. It is a pale yellow solid with a molecular formula of C13H8ClN. This compound has attracted significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis.

Mechanism of Action

The mechanism of action of 6-Chlorobenzo[h]quinoline is not well understood. However, it is believed to act by inhibiting the activity of topoisomerase I, which leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
Studies have shown that 6-Chlorobenzo[h]quinoline exhibits significant biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism. It has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Chlorobenzo[h]quinoline in lab experiments is its potential as a potent anti-cancer agent. It has also been shown to exhibit good selectivity towards cancer cells, which makes it a promising candidate for further development. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 6-Chlorobenzo[h]quinoline. One possible direction is the development of more efficient synthesis methods for this compound. Another direction is the investigation of its potential as a therapeutic agent for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 6-Chlorobenzo[h]quinoline can be achieved through several methods. One of the most common methods is the cyclization of 2-(2-chlorophenyl)aniline with glyoxylic acid. This reaction is usually carried out in the presence of a catalyst such as zinc chloride or aluminum chloride. Another method involves the reaction of 2-chlorobenzoyl chloride with 2-aminophenylacetylene in the presence of a base such as triethylamine.

Scientific Research Applications

6-Chlorobenzo[h]quinoline has been extensively studied for its potential applications in various fields of science. In medicinal chemistry, this compound has been shown to exhibit significant anti-cancer activity against various cancer cell lines. It has also been studied as a potential inhibitor of the enzyme topoisomerase I, which is involved in DNA replication and transcription.